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Compound of Interest

Compound Name: 2',6"-Difluoropropiophenone

Cat. No.: B1297544

For researchers, scientists, and professionals in drug development, the responsible
management of chemical waste is a cornerstone of laboratory safety and environmental
stewardship. This guide provides essential, step-by-step procedures for the proper disposal of
2',6'-Difluoropropiophenone, ensuring compliance with safety regulations and fostering a
secure laboratory environment.

Crucial Safety Information: 2',6'-Difluoropropiophenone is a combustible liquid that can
cause skin, eye, and respiratory irritation.[1] It is imperative that this chemical is never disposed
of down the drain or in regular trash.[1] Proper disposal must adhere to stringent protocols to
mitigate risks to human health and the environment.

Key Chemical and Hazard Data

Understanding the properties of 2',6'-Difluoropropiophenone is the first step in its safe
handling and disposal. The following table summarizes its key characteristics.
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Property Data
Appearance Colorless to light yellow liquid[1]
Flash Point 77 °C (170.6 °F) - closed cup[1]

H227 (Combustible liquid), H315 (Causes skin
GHS Hazard Statements irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation)[1]

) ) Strong oxidizing agents, Strong acids, Strong
Incompatible Materials
bases[?]

Step-by-Step Disposal Protocol

The disposal of 2',6'-Difluoropropiophenone must be conducted in accordance with local,
regional, and national hazardous waste regulations.[2] The following steps outline the general
procedure for its safe disposal.

e Segregation: As a fluorinated organic compound, 2',6'-Difluoropropiophenone waste must
be segregated from non-halogenated organic waste.[3] The reason for this is that non-
halogenated wastes may be reprocessed as fuel, and the combustion of fluorinated
compounds can produce toxic substances like hydrogen fluoride.[3]

o For small, occasional quantities (less than 509), it may be permissible to combine them
with chlorinated organic waste, as these are often treated together by waste services.[3]

o Larger quantities should be collected in a dedicated, clearly labeled "Fluorinated Organic

Waste" container.[3]
e Containerization:

o Use a suitable, leak-proof, and clearly labeled container for collecting the waste. The
container must be compatible with 2',6'-Difluoropropiophenone.

o Ensure the container is kept tightly closed when not in use to prevent the release of

vapors.[4][5]
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o Store the waste container in a well-ventilated area, away from heat, sparks, open flames,
and other ignition sources.[2][5] A flammable liquids cabinet is the recommended storage
location.[3]

e Handling Spills:
o In the event of a spill, first, remove all sources of ignition.[2][4]
o Ventilate the area.

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.

o Absorb the spill with an inert material such as sand, silica gel, or a universal binder.[4][5]

o Collect the absorbed material using non-sparking tools and place it into a suitable, closed
container for disposal.[2][4]

» Final Disposal:

o The ultimate disposal method for 2',6'-Difluoropropiophenone is to transfer it to a
licensed and approved hazardous waste disposal facility.[2][4][6]

o Never attempt to dispose of this chemical through standard laboratory drains or as regular
solid waste.[1]

o All chemical waste generators must consult and comply with local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.

[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2',6'-
Difluoropropiophenone waste.
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Start: Generate
2',6'-Difluoropropiophenone Waste

No (Routine Waste)

Absorb with inert material
(e.g., sand, silica gel)

Large quantity?

No

Small quantity (<509):
May be combined with
‘Chlorinated Organic Waste'

Collect in dedicated
'Fluorinated Organic Waste'
container

Collect in a suitable,
closed container

Store container in a cool,
dry, well-ventilated area
(Flammable Liquids Cabinet)

Arrange for pickup by a
licensed hazardous
waste disposal service

Diagram: 2',6'-Difluoropropiophenone Disposal Workflow

Click to download full resolution via product page

Caption: Disposal workflow for 2',6'-Difluoropropiophenone.

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of 2',6'-Difluoropropiophenone, contributing to a safer

working environment and protecting our planet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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